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Compound of Interest

Compound Name: 3-Bromo-2-fluorobenzoic acid

Cat. No.: B146189

An In-depth Technical Guide to 3-Bromo-2-fluorobenzoic Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Bromo-2-fluorobenzoic acid, a
key chemical intermediate in the pharmaceutical and agrochemical industries. This document
outlines its chemical and physical properties, safety and handling protocols, common synthesis
methods, and significant applications, particularly in the field of drug discovery.

Chemical Identity and Properties

3-Bromo-2-fluorobenzoic acid is an organic compound featuring a benzoic acid core with
bromine and fluorine substituents.[1] Its unique structure, with three reactive sites, makes it a
versatile building block in organic synthesis.[2]

Table 1: Chemical Identifiers
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Identifier

Value

CAS Number

161957-56-8[3][4]

Molecular Formula

C7H4BrrO2[3]

IUPAC Name 3-bromo-2-fluorobenzoic acid[3]
3-Bromo-2-fluorobenzoic acid, 3-bromo-2-fluoro-

Synonyms benzoic Acid, BENZOIC ACID, 3-BROMO-2-
FLUORO-[3]

PubChem CID 2736313[4][5]

MDL Number MFCD00665763[4][5]

Table 2: Physicochemical Properties

Property Value
Molecular Weight 219.01 g/mol [1][3]
White to light yellow or off-white
Appearance
powder/crystal[1][5]
Melting Point 168 °C[1][2] or 168-172 °C[5]
Density 1.79 g/cm3[2]
pKa 2.88 £ 0.10 (Predicted)[1]
Soluble in methanol, dimethyl sulfoxide, and
Solubility N,N-dimethylformamide; has some solubility in

water.[2]

Safety and Handling

3-Bromo-2-fluorobenzoic acid is classified as an irritant and requires careful handling to
avoid exposure.[1] Adherence to established safety protocols is essential when working with
this compound.
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Table 3: GHS Hazard and Precautionary Statements

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146189?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Category Code Description
Signal Word Warning
Hazard Statements H315 Causes skin irritation.

H319

Causes serious eye irritation.

H335

May cause respiratory

irritation.

Precautionary Statements

P261

Avoid breathing

dust/fume/gas/mist/vapors/spr
ay.[6]

Wash face, hands and any

P264 exposed skin thoroughly after
handling.[6]
Use only outdoors or in a well-
pP271 _
ventilated area.[7]
Wear protective
P280 gloves/protective clothing/eye
protection/face protection.[6]
IF ON SKIN: Wash with plenty
P302 + P352
of soap and water.[7]
IF INHALED: Remove person
P304 + P340 to fresh air and keep

comfortable for breathing.[7]

P305 + P351 + P338

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.[6]

P312

Call a POISON CENTER or

doctor if you feel unwell.[7]
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Store in a well-ventilated
P403 + P233 place. Keep container tightly
closed.[7]

Dispose of contents/container
P501 to an approved waste disposal
plant.[7]

Storage: Store in a sealed, dry, and well-ventilated place at room temperature, protected from
light.[2]

Experimental Protocols: Synthesis

The most common laboratory-scale synthesis of 3-Bromo-2-fluorobenzoic acid involves the
ortho-lithiation of 2-fluorobromobenzene followed by carboxylation with carbon dioxide.[2]

Detailed Methodology:

o Reaction Setup: A reaction vessel is charged with 2-fluorobromobenzene as the starting
material.

o Lithiation: A strong, bulky base such as lithium diisopropylamide (LDA) or n-butyllithium is
used to deprotonate the benzene ring.[2] The strong electron-withdrawing effects of the
bromine and fluorine atoms facilitate the formation of the phenyllithium intermediate.[2] This
step requires strict anhydrous and oxygen-free conditions at a low temperature.[2]

» Carboxylation: The generated phenyllithium reagent is then reacted with externally supplied
carbon dioxide to yield the corresponding carboxylate.[2]

e Quenching and Workup: The reaction is quenched with a weakly acidic aqueous solution,
such as saturated ammonium chloride, to convert the carboxylate salt into the final acidic
product, 3-Bromo-2-fluorobenzoic acid.[2] This step is crucial to prevent product loss
during extraction.[2]

An industrial production method may utilize m-fluorobenzotrifluoride as a starting material,
which undergoes a series of reactions including nitration, bromination, reduction, and
deamination, followed by separation and hydrolysis.[1]
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Synthesis of 3-Bromo-2-fluorobenzoic Acid

2-Fluorobromobenzene Strong Base (e.g., LDA)
Niaﬁon /
Phenyllithium Intermediate Carbon Dioxide (CO2)
yboxylati/
Carboxylate Intermediate Weakly Acidic Quench (e.g., NH4CI)

Protonation

3-Bromo-2-fluorobenzoic Acid

Click to download full resolution via product page

Caption: Synthesis workflow of 3-Bromo-2-fluorobenzoic acid.

Applications in Research and Drug Development

3-Bromo-2-fluorobenzoic acid is a valuable intermediate in the synthesis of pharmaceuticals
and agrochemicals.[5] Its three functional groups can be transformed for the synthesis of more
complex molecules.[2]

Key Applications:

e Pharmaceutical Intermediate: It is a crucial intermediate in the production of Dabrafenib, a
BRAF kinase inhibitor used in targeted cancer therapies for BRAF V600 mutation-positive
cancers.[1]

e Drug Development: The compound is utilized in the development of anti-inflammatory and
analgesic drugs.[1][5]
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« Organic Synthesis Building Block: It serves as a foundational component for creating
complex molecules, such as alkynylphenoxyacetic acid receptor agonists, which have
potential applications in treating allergic inflammatory diseases like allergic rhinitis.[1][2]

Applications of 3-Bromo-2-fluorobenzoic Acid

3-Bromo-2-fluorobenzoic Acid

Mmediate LJsed in develmrs
Pharmaceutical Synthesis ‘ Anti-inflammatory & Analgesic Drugs Organic Synthesis Building Block

Used to create

Dabrafenib (BRAF Kinase Inhibitor)

Alkynylphenoxyacetic Acid Receptor Agonists

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [3-Bromo-2-fluorobenzoic acid CAS number and
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146189#3-bromo-2-fluorobenzoic-acid-cas-number-
and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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